![molecular formula C23H23N5O2 B2432721 N-(2-ethoxybenzyl)-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide CAS No. 1189683-29-1](/img/structure/B2432721.png)
N-(2-ethoxybenzyl)-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethoxybenzyl)-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties
- AZD3514 Discovery : AZD3514, a compound related by structure, was developed as an androgen receptor downregulator for treating advanced prostate cancer, addressing previous issues with similar compounds and showing promise in clinical trials (R. Bradbury et al., 2013).
- Antioxidant and Anticancer Activity : Derivatives of similar structural frameworks have been synthesized and shown significant antioxidant activity, surpassing even ascorbic acid in efficacy, and exhibited potent anticancer activity against human glioblastoma and breast cancer cell lines (I. Tumosienė et al., 2020).
Antimicrobial and Antifungal Effects
- Novel Derivatives Evaluation : Compounds within this structural family have been synthesized and assessed for their antimicrobial and antifungal activities, with several showing significant efficacy against a range of microorganisms (M. Suresh et al., 2016).
Antiviral Activities
- Anti-HAV Activity : Some novel triazolopyridazine derivatives demonstrated promising antiviral activity against the hepatitis-A virus, highlighting the potential of these structures in antiviral drug development (A. H. Shamroukh & Mohamed. A. Ali, 2008).
Antioxidant Capabilities
- DPPH, ABTS, and FRAP Assays : 2-phenoxy[3,2-e][1,2,4]triazolo[1,5-a]pyrimidines have been evaluated for their antioxidant activity through various assays, showing high efficacy in scavenging free radicals, suggesting their utility as antioxidants in pharmaceutical formulations (Hatem A. Abuelizz et al., 2020).
Cholinesterase Inhibition
- Alzheimer's Disease Research : Sequentially transformed new triazoles showed excellent cholinesterase inhibitory potential, indicating their promise for Alzheimer's disease treatment (M. Arfan et al., 2018).
Properties
IUPAC Name |
N-[(2-ethoxyphenyl)methyl]-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O2/c1-2-30-20-11-7-6-10-18(20)16-24-23(29)15-14-22-26-25-21-13-12-19(27-28(21)22)17-8-4-3-5-9-17/h3-13H,2,14-16H2,1H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVLQAZXWLNOECS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CNC(=O)CCC2=NN=C3N2N=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.